Cas no 1073353-90-8 (3-(Phenylaminomethyl)phenylboronic Acid Pinacol Ester)

3-(Phenylaminomethyl)phenylboronic acid pinacol ester is a boronic ester derivative featuring a phenylaminomethyl substituent, which enhances its utility in Suzuki-Miyaura cross-coupling reactions. The pinacol ester group improves stability, making it less prone to protodeboronation and easier to handle under ambient conditions. This compound is particularly valuable in pharmaceutical and agrochemical synthesis, where its structural motif facilitates the formation of biaryl linkages. Its compatibility with a wide range of reaction conditions and functional groups makes it a versatile intermediate. The product is typically supplied in high purity, ensuring reliable performance in complex synthetic pathways.
3-(Phenylaminomethyl)phenylboronic Acid Pinacol Ester structure
1073353-90-8 structure
Product Name:3-(Phenylaminomethyl)phenylboronic Acid Pinacol Ester
CAS No:1073353-90-8
MF:C19H24BNO2
MW:309.21036529541
MDL:MFCD09266198
CID:827929
PubChem ID:46739047
Update Time:2025-10-17

3-(Phenylaminomethyl)phenylboronic Acid Pinacol Ester Chemical and Physical Properties

Names and Identifiers

    • N-(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)aniline
    • [3-(Phenylaminomethyl)phenyl]-boronic acid pinacol ester
    • 3-((Phenylamino)methyl)phenylboronic acid, pinacol ester
    • N-[[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]aniline
    • 3-(Phenylaminomethyl)benzeneboronic acid pinacol ester
    • 3-(Phenylaminomethyl)phenylboronic acid pinacol ester
    • N-{[3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl}aniline
    • AMTB061
    • [3-(Phenylaminomethyl)phenyl] boronic acid pinacol ester
    • DB-365355
    • J-001814
    • YSB35390
    • 3-((Phenylamino)methyl)phenylboronic acid pinacol ester
    • AKOS016339704
    • AS-2303
    • CS-0174178
    • MFCD09266198
    • DB-011150
    • 1073353-90-8
    • DTXSID00674684
    • N-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)benzenamine
    • 3-(Phenylaminomethyl)phenylboronic Acid Pinacol Ester
    • MDL: MFCD09266198
    • Inchi: 1S/C19H24BNO2/c1-18(2)19(3,4)23-20(22-18)16-10-8-9-15(13-16)14-21-17-11-6-5-7-12-17/h5-13,21H,14H2,1-4H3
    • InChI Key: FMCOCBRSLHQLQR-UHFFFAOYSA-N
    • SMILES: O1B(C2C=CC=C(CNC3C=CC=CC=3)C=2)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 309.19000
  • Monoisotopic Mass: 309.1900092g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 377
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 30.5

Experimental Properties

  • Melting Point: 112-115°C
  • PSA: 30.49000
  • LogP: 3.67090

3-(Phenylaminomethyl)phenylboronic Acid Pinacol Ester Security Information

3-(Phenylaminomethyl)phenylboronic Acid Pinacol Ester Customs Data

  • HS CODE:2931900090
  • Customs Data:

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

3-(Phenylaminomethyl)phenylboronic Acid Pinacol Ester Pricemore >>

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Additional information on 3-(Phenylaminomethyl)phenylboronic Acid Pinacol Ester

Introduction to 3-(Phenylaminomethyl)phenylboronic Acid Pinacol Ester (CAS No. 1073353-90-8)

The compound 3-(Phenylaminomethyl)phenylboronic Acid Pinacol Ester (CAS No. 1073353-90-8) is a significant molecule in the field of organic chemistry, particularly in the synthesis of complex organic structures. This compound is widely recognized for its role as a versatile building block in various chemical reactions, including Suzuki-Miyaura couplings and other cross-coupling reactions. Its structure, which combines a phenyl group with an amino methyl group and a boronic acid pinacol ester, makes it highly valuable in the construction of biologically active molecules and advanced materials.

The boronic acid pinacol ester functional group is a key feature of this compound, enabling it to participate in a wide range of coupling reactions. Recent studies have highlighted its utility in the synthesis of heterocyclic compounds, which are crucial in drug discovery and materials science. For instance, researchers have employed this compound to construct complex aromatic systems with tailored electronic properties, paving the way for novel applications in optoelectronics and catalysis.

One of the most notable advancements involving 3-(Phenylaminomethyl)phenylboronic Acid Pinacol Ester is its use in the development of enantioselective catalysts. By incorporating this compound into chiral ligands, chemists have achieved unprecedented levels of enantioselectivity in asymmetric catalysis. This breakthrough has significant implications for the pharmaceutical industry, where the production of chiral drugs requires high levels of stereocontrol.

Moreover, the compound has been instrumental in the synthesis of bioactive molecules targeting various diseases. For example, recent research has demonstrated its application in the creation of inhibitors for kinase enzymes, which are implicated in cancer progression. The ability to precisely control the substitution patterns on the aromatic ring has allowed for the optimization of these inhibitors' potency and selectivity.

In terms of synthetic methodology, 3-(Phenylaminomethyl)phenylboronic Acid Pinacol Ester has been synthesized via several routes, including nucleophilic aromatic substitution and palladium-catalyzed coupling reactions. These methods have been refined over time to improve yields and reduce reaction times, making it more accessible for large-scale applications.

Recent studies have also explored the use of this compound in click chemistry applications. By incorporating azide or alkyne groups onto its structure, researchers have developed new strategies for constructing complex molecules with high efficiency. These findings underscore its versatility as a starting material in modern organic synthesis.

The importance of CAS No. 1073353-90-8 extends beyond traditional organic synthesis. Its unique electronic properties make it an attractive candidate for applications in materials science, such as the development of organic semiconductors and light-emitting materials. Researchers have reported promising results in using this compound as a precursor for constructing π-conjugated systems with tailored optical properties.

In conclusion, 3-(Phenylaminomethyl)phenylboronic Acid Pinacol Ester (CAS No. 1073353-90-8) stands out as a pivotal molecule in contemporary organic chemistry. Its role as a versatile building block continues to drive innovation across diverse fields, from drug discovery to materials science. As research into its applications progresses, it is anticipated that this compound will unlock new possibilities for creating advanced chemical structures with unprecedented functionality.

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